BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Safety and Handling of 2-
Chloro-5-methoxypyrazine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Chloro-5-methoxypyrazine

Cat. No.: B1353803

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a
laboratory setting. The information provided is based on available data for 2-Chloro-5-
methoxypyrazine and related compounds. A comprehensive Safety Data Sheet (SDS) for this
specific compound is not publicly available. Therefore, all handling and safety procedures
should be conducted with the utmost caution, adhering to the principles of chemical safety for
hazardous substances. Always consult with your institution's Environmental Health and Safety
(EHS) department for specific guidance.

Introduction

2-Chloro-5-methoxypyrazine (CAS No. 33332-31-9) is a substituted pyrazine derivative.
Pyrazines are a class of heterocyclic aromatic organic compounds with a wide range of
applications in pharmaceuticals, agrochemicals, and as flavor and fragrance agents.[1] The
presence of a halogenated aromatic ring suggests that this compound should be handled as a
potentially hazardous substance. This guide provides a summary of the known safety
information and outlines best practices for its handling and use in a research and development
setting.

Hazard Identification and Classification

Based on available information from chemical suppliers, 2-Chloro-5-methoxypyrazine is
classified with the following hazard statements:[2]
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H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
The signal word for this compound is Warning.[2]

Physical and Chemical Properties

Quantitative data for 2-Chloro-5-methoxypyrazine is limited. The following table summarizes
the available information.

Property Value Reference
CAS Number 33332-31-9 [2]I3]
Molecular Formula CsHsCIN20O [3]
Molecular Weight 144.56 g/mol [3]
Appearance White to off-white solid [3]

Melting Point 90 °C [3]

Boiling Point 183.3+35.0 °C (Predicted) [3]

Density 1.292+0.06 g/cm3 (Predicted) [3]

Flash Point Not available

Solubility Not available

Toxicological Information

Specific toxicological data such as LD50 or LC50 values for 2-Chloro-5-methoxypyrazine are
not readily available. The hazard statements indicate moderate acute toxicity if ingested and
irritation to the skin, eyes, and respiratory system.[2] Halogenated aromatic compounds as a
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class can have various toxic effects, and in the absence of specific data, this compound should
be handled as a substance with potential for toxicity.[4][5]
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Exposure Route Hazard

Precautionary
Reference
Statement

Oral Harmful if swallowed

P270: Do not eat,

drink or smoke when

using this product.
P301+P312: IF
SWALLOWED: Calla  [2]
POISON CENTER or
doctor/physician if you

feel unwell. P330:

Rinse mouth.

Dermal Causes skin irritation

P264: Wash skin
thoroughly after
handling. P280: Wear
protective
gloves/protective
clothing/eye
protection/face
protection.
P302+P352: IF ON
SKIN: Wash with [2]
plenty of soap and
water. P332+P313: If
skin irritation occurs:
Get medical
advice/attention.
P362: Take off
contaminated clothing
and wash before

reuse.

Inhalation May cause respiratory

irritation

P261: Avoid breathing  [2]
dust/fume/gas/mist/va
pours/spray. P271.:

Use only outdoors or

in a well-ventilated

area. P304+P340: IF
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INHALED: Remove
person to fresh air and
keep comfortable for
breathing. P312: Call
a POISON CENTER
or doctor/physician if

you feel unwell.

P280: Wear protective
gloves/protective
clothing/eye
protection/face
protection.
P305+P351+P338: IF
IN EYES: Rinse

Eyes Causes serious eye cautiously with water

irritation for several minutes.

Remove contact
lenses, if present and
easy to do. Continue
rinsing. P337+P313: If
eye irritation persists:
Get medical

advice/attention.

Experimental Protocols
Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling 2-Chloro-5-methoxypyrazine to
determine the appropriate level of PPE. The following are minimum requirements:
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PPE Category

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles or
a face shield.

Protects against splashes and
airborne particles that can

cause serious eye irritation.

Hand Protection

Chemical-resistant,
impermeable gloves (e.g.,
Nitrile rubber).

Prevents skin contact, which

can cause irritation.

Body Protection

Chemical-resistant lab coat or

coveralls.

Provides a barrier against

accidental spills and splashes.

Respiratory Protection

Use in a certified chemical
fume hood is mandatory. If a
fume hood is not available, a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and

particulates is required.

Mitigates inhalation risk, as the
vapor and dust may cause

respiratory irritation.

Weighing and Handling of Powder

Due to the hazardous nature of the powder, all weighing and handling must be performed in a

controlled environment to minimize the risk of aerosolization and exposure.

Protocol for Weighing a Hazardous Powder:

e Preparation:

o Designate a specific area for handling the powder, preferably within a certified chemical

fume hood.[6][7]

[e]

o

available inside the fume hood.

(¢]

Don the appropriate PPE as specified in section 5.1.

Cover the work surface with disposable absorbent bench paper.[6]

Ensure all necessary equipment (spatulas, weigh boats, containers) is clean and readily
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e Weighing Procedure (Tare Method):
o Place a labeled, sealable container on the balance inside the fume hood.
o Tare the balance to zero.

o Carefully transfer the desired amount of 2-Chloro-5-methoxypyrazine into the container
using a clean spatula. Avoid creating dust.[6][7]

o Once the desired weight is achieved, securely close the container.

o If the balance is located outside the fume hood, tare a sealed container, transfer the
powder inside the fume hood, seal the container, and then move it to the balance for
weighing.[8][9]

e Post-Weighing:

o Clean any residual powder from the spatula and work surface using a wet wipe or a
HEPA-filtered vacuum. Do not use dry sweeping.[6][8]

o Dispose of all contaminated disposable materials (weigh boats, wipes, gloves) in a
designated hazardous waste container.

Storage

Proper storage is crucial to maintain the stability of 2-Chloro-5-methoxypyrazine and prevent
accidental exposure.

o Temperature: Store in a cool, dry, and well-ventilated area, ideally between 2-8°C.[3][10]

o Container: Keep the container tightly sealed to prevent moisture absorption and
contamination.[10] Use containers made of glass or high-density polyethylene (HDPE).[10]

e Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.
[11]

» Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and
appropriate hazard warnings.[10]
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Emergency Procedures
First Aid Measures

Exposure First Aid Procedure
Move the exposed person to fresh air at once. If
) breathing has stopped, perform artificial
Inhalation

respiration. Get medical attention as soon as

possible.[2]

Skin Contact

Immediately flush the contaminated skin with
plenty of soap and water for at least 15 minutes.
[12] Remove contaminated clothing while
rinsing. If skin irritation persists, get medical

advice.[2]

Eye Contact

Immediately wash (irrigate) the eyes with large
amounts of water for at least 15 minutes,
occasionally lifting the lower and upper lids.[12]
Remove contact lenses if present and easy to
do. Continue rinsing. Get medical attention

immediately.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a POISON CENTER

or doctor/physician immediately.[2]

Spill Response

sand, vermiculite).

Evacuate: Immediately evacuate all non-essential personnel from the spill area.
Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: For a small spill, carefully cover the powder with an inert absorbent material (e.g.,

Clean-up: Wearing appropriate PPE, carefully scoop the absorbed material into a designated

hazardous waste container. Clean the spill area with a wet cloth or sponge, and place all
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contaminated materials into the waste container.

o Decontaminate: Decontaminate the area and any equipment used for cleanup.

e Report: Report the spill to your supervisor and EHS department.

Waste Disposal

All waste containing 2-Chloro-5-methoxypyrazine, including empty containers, contaminated
PPE, and spill cleanup materials, must be disposed of as hazardous waste.[13] Collect
halogenated organic waste in a separate, properly labeled, and sealed container.[13] Follow all
local, state, and federal regulations for hazardous waste disposal.

Visualizations
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Caption: Workflow for responding to a 2-Chloro-5-methoxypyrazine spill.
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Hierarchy of Controls for Exposure Prevention
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Caption: Hierarchy of controls for safe handling of hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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